
Safeguarding Laboratory Personnel: A
Comprehensive Guide to Handling Antimony

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antimony

Cat. No.: B1241702 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with potentially hazardous materials like

antimony. This guide provides essential, immediate safety and logistical information for the

handling and disposal of antimony and its compounds, aligning with the highest standards of

laboratory safety and chemical management. Adherence to these protocols is critical to mitigate

risks and ensure the well-being of all personnel.

Antimony, a silvery-white metalloid, and its compounds can pose significant health risks upon

exposure.[1][2] Acute effects of inhalation can include irritation to the skin, eyes, and respiratory

tract.[1] Chronic exposure may lead to more severe health issues, including pneumoconiosis,

gastrointestinal problems, and adverse effects on the heart, liver, and kidneys.[3][4]

Furthermore, antimony trioxide is classified as a possible human carcinogen.[2][5] Therefore,

strict adherence to safety protocols is non-negotiable.

Exposure Limits and Quantitative Data
Regulatory bodies such as the Occupational Safety and Health Administration (OSHA), the

National Institute for Occupational Safety and Health (NIOSH), and the American Conference

of Governmental Industrial Hygienists (ACGIH) have established exposure limits for antimony
to protect workers.[3][6][7]
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Regulatory Body Exposure Limit (Time-Weighted Average)

OSHA (PEL) 0.5 mg/m³ over an 8-hour workshift[3][6][7]

NIOSH (REL) 0.5 mg/m³ over a 10-hour workshift[3][6][8]

ACGIH (TLV) 0.5 mg/m³ over an 8-hour workshift[3][6]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is crucial when handling antimony. The

selection of appropriate PPE should be based on a thorough risk assessment of the specific

procedures being undertaken.

1. Respiratory Protection:

The use of NIOSH-approved respirators is mandatory when engineering controls such as fume

hoods or local exhaust ventilation are insufficient to maintain airborne concentrations below the

established exposure limits.[9] The type of respirator required depends on the concentration of

airborne antimony.[8]

Up to 5 mg/m³: An N95, R95, or P95 filtering facepiece respirator (excluding quarter-mask

respirators) or a supplied-air respirator is recommended.[8]

Up to 12.5 mg/m³: A powered, air-purifying respirator with a high-efficiency particulate filter

can be used.[8]

Up to 25 mg/m³: An air-purifying, full-facepiece respirator with an N100, R100, or P100 filter

is necessary.[8]

Above 25 mg/m³ or in unknown concentrations: A self-contained breathing apparatus (SCBA)

with a full facepiece operated in a pressure-demand or other positive-pressure mode is

required.[3][6]

2. Hand Protection:
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To prevent skin contact, wearing chemically resistant gloves is essential.[10] Recommended

materials include Neoprene, Natural Rubber, or Nitrile.[3][10] Gloves should be inspected for

any signs of degradation or breakthrough before each use and replaced regularly.[10]

3. Eye and Face Protection:

Direct vent goggles should be worn whenever there is a risk of airborne particles or dust. For

procedures with a higher risk of splashes, chemical safety goggles or a face shield should be

used.[9] An eye wash station must be readily accessible.[10]

4. Protective Clothing:

To minimize skin contact, a lab coat, apron, or coveralls made from a material that is

impermeable to antimony, such as Tyvek®, is recommended.[3] All protective clothing should

be clean and put on before beginning work.[3] Contaminated clothing should not be taken

home and requires special laundering procedures.[3]

Operational Workflow for Handling Antimony
The following diagram outlines the standard operating procedure for safely handling antimony
in a laboratory setting, from initial preparation to final disposal.
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Caption: A procedural workflow for the safe handling of antimony in a laboratory environment.
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Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Evacuate and Isolate: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Cleanup: For solid antimony spills, moisten the material first to prevent dust from becoming

airborne, or use a HEPA-filtered vacuum for cleanup. Use non-sparking tools.[3]

Containment: Place all spilled material and cleanup supplies into a sealed, labeled container

for disposal as hazardous waste.[3]

Decontamination: Thoroughly decontaminate the spill area.

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids.[3] Seek medical attention.

Skin Contact: Quickly remove contaminated clothing and wash the affected skin area with

soap and water.[3]

Inhalation: Move the individual to fresh air. If breathing has stopped, begin rescue

breathing. Seek immediate medical attention.[3]

Disposal Plan
Antimony and its compounds are classified as hazardous waste and must be disposed of in

accordance with all applicable federal, state, and local regulations.[3]

Containment: All antimony waste, including contaminated labware and PPE, should be

collected in clearly labeled, sealed, and non-reactive containers.[3]

Storage: Store waste containers in a designated, secure hazardous waste accumulation

area.
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Disposal: Contact your institution's environmental health and safety (EHS) department or a

certified hazardous waste disposal company to arrange for proper disposal. Do not dispose

of antimony waste in standard laboratory trash or down the drain.[3]

By implementing these comprehensive safety measures, laboratories can effectively manage

the risks associated with handling antimony, fostering a culture of safety and responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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